Cas no 1179440-44-8 (N2,N4-bis(3-fluorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine dihydrochloride)

• Product Name: N2,N4-bis(3-fluorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine dihydrochloride
• CAS No: 1179440-44-8
• MF: C₁₉H₁₉ClF₂N₆O
• MW: 420.843569040298
• CID: 5472661
• Update Time: 2025-07-23

N2,N4-bis(3-fluorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-N,4-N-bis(3-fluorophenyl)-6-morpholin-4-yl-1,3,5-triazine-2,4-diamine:dihydrochloride
• N2,N4-bis(3-fluorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine dihydrochloride

• Inchi： 1S/C19H18F2N6O.ClH/c20-13-3-1-5-15(11-13)22-17-24-18(23-16-6-2-4-14(21)12-16)26-19(25-17)27-7-9-28-10-8-27;/h1-6,11-12H,7-10H2,(H2,22,23,24,25,26);1H
• InChI Key： NMBMJEANACQSPP-UHFFFAOYSA-N
• SMILES： N(C1C=CC=C(F)C=1)C1N=C(NC2C=CC=C(F)C=2)N=C(N2CCOCC2)N=1.Cl

Additional information on N2,N4-bis(3-fluorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine dihydrochloride

Introduction to N2,N4-bis(3-fluorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine dihydrochloride (CAS No. 1179440-44-8)

N2,N4-bis(3-fluorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine dihydrochloride is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1179440-44-8, belongs to a class of molecules known for their potential applications in medicinal chemistry. The unique structural features of this compound make it a promising candidate for further investigation in various therapeutic areas.

The molecular structure of N2,N4-bis(3-fluorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine dihydrochloride consists of a triazine core substituted with fluorophenyl and morpholine groups. This arrangement imparts specific electronic and steric properties that are critical for its biological activity. The presence of fluorine atoms in the 3-fluorophenyl groups enhances the compound's metabolic stability and binding affinity to biological targets. Additionally, the morpholine moiety contributes to the compound's solubility and bioavailability, making it more suitable for pharmacological applications.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their potential therapeutic benefits. Triazines, in particular, have been extensively studied due to their diverse biological activities. Research has shown that compounds containing a triazine scaffold exhibit properties such as antimicrobial, antiviral, and anti-inflammatory effects. The specific modifications in N2,N4-bis(3-fluorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine dihydrochloride are designed to optimize these properties and enhance its efficacy.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have indicated that triazine derivatives can interact with neurotransmitter receptors and modulate neuronal activity. The fluorophenyl and morpholine groups in N2,N4-bis(3-fluorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine dihydrochloride are particularly well-suited for targeting specific receptors involved in conditions such as depression and anxiety. Preliminary research suggests that this compound may exhibit anxiolytic and antidepressant effects without the side effects commonly associated with existing treatments.

The synthesis of N2,N4-bis(3-fluorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine dihydrochloride involves a multi-step process that requires precise control over reaction conditions. The introduction of fluorine atoms into the phenyl rings is a critical step that demands high-purity reagents and specialized equipment. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure the accurate incorporation of these functional groups. The final product is obtained as a dihydrochloride salt, which enhances its stability and solubility for further biological testing.

Evaluation of the pharmacological properties of N2,N4-bis(3-fluorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine dihydrochloride has been conducted using both in vitro and in vivo models. In cell-based assays, this compound has demonstrated significant activity against various biological targets relevant to neurological disorders. Its ability to modulate neurotransmitter release and receptor function makes it a promising candidate for further development. Animal studies have also shown encouraging results, with evidence suggesting that it can alleviate symptoms associated with depression and anxiety without causing sedation or other adverse effects.

The safety profile of N2,N4-bis(3-fluorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine dihydrochloride is another critical aspect that has been thoroughly investigated. Preliminary toxicology studies have revealed no significant adverse effects at tested doses. However, further long-term studies are necessary to fully assess its safety and potential side effects. These studies will provide valuable insights into the compound's pharmacokinetics and help determine appropriate dosing regimens for clinical applications.

The development of new pharmaceuticals is a complex process that requires collaboration between chemists, biologists, pharmacologists, and clinicians. The unique properties of N2,N4-bis(3-fluorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine dihydrochloride make it an attractive candidate for further investigation in this multidisciplinary field. Continued research efforts are expected to yield additional insights into its mechanisms of action and therapeutic potential.

The future prospects for N2,N4-bis(3-fluorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine dihydrochloride are promising given its unique structural features and favorable pharmacological properties. As research progresses，this compound could potentially lead to the development of new treatments for neurological disorders and other diseases. The combination of innovative chemistry with rigorous biological evaluation provides a strong foundation for its future clinical translation.